Ethyl 4-methylpent-2-ynoate
Cat. No. B3052113
Key on ui cas rn:
38491-47-3
M. Wt: 140.18 g/mol
InChI Key: VYXQGOIIOVRLKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][CH:2]([C:3]#[CH:4])[CH3:5].[Cl:6][C:7](=[O:8])[O:9][CH2:10][CH3:11].[O:12]1[CH2:13][CH2:14][CH2:15][CH2:16]1>>[CH3:1][CH:2]([C:3]#[C:4][C:7](=[O:8])[O:9][CH2:10][CH3:11])[CH3:5]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#CC(C)C
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOC(=O)C#CC(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
